2-(2-(4-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)piperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one

• IUPAC Name: 2-[2-[4-(2-methyl-6-oxopyran-4-yl)oxypiperidin-1-yl]-2-oxoethyl]pyridazin-3-one
• InChI: InChI=1S/C17H19N3O5/c1-12-9-14(10-17(23)24-12)25-13-4-7-19(8-5-13)16(22)11-20-15(21)3-2-6-18-20/h2-3,6,9-10,13H,4-5,7-8,11H2,1H3
• InChI Key: OHQRSMJWAYTNPI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC(=O)O1)OC2CCN(CC2)C(=O)CN3C(=O)C=CC=N3
• Molecular Formula: C17H19N3O5
• Molecular Weight: 345.3 g/mol

Description

2-(2-(4-((6-methyl-2-oxo-2H-pyran-4-yl)oxy)piperidin-1-yl)-2-oxoethyl)pyridazin-3(2H)-one is a useful research compound. Its molecular formula is C17H19N3O5 and its molecular weight is 345.355. The purity is usually 95%.
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Scientific Research Applications

Heterocyclic Compounds in Pharmaceutical and Agrochemical Applications

Nitrogen-containing heterocyclic compounds, such as pyridines, pyrazines, and piperidines, are integral to the synthesis of various pharmaceuticals and agrochemicals. Their biological activities make them suitable for use in herbicides, insecticides, vitamins (like nicotinic acid and nicotinic acid amide), pharmaceuticals, and adhesives. Pyrazines, for instance, find use in flavors, fragrances, and pharmaceutical intermediates, with 2-methylpyrazine being a precursor for the anti-tuberculosis drug pyrazinamide. Similarly, compounds like pyrrole are utilized in materials science, particularly in the production of polypyrrole, an electroconductive polymer, indicating the broad applicability of such heterocycles beyond medicinal chemistry (Higasio & Shoji, 2001; Higashio & Shoji, 2004).

Synthesis and Applications in Drug Development

The synthesis of heterocyclic compounds often involves complex reactions that yield compounds with significant pharmaceutical applications. For example, transformations of heterocyclic rings into various derivatives have been described, showcasing the versatility of these structures in synthesizing new drugs (Kolar et al., 1996). Additionally, the study of tautomerism in heterocycles reveals insights into their stability and reactivity, further informing their pharmaceutical applications (Gubaidullin et al., 2014).

Anticancer and Antimicrobial Activities

Heterocyclic compounds have been evaluated for their potential anticancer and antimicrobial activities. For instance, novel pyridine and fused pyridine derivatives have shown promise in molecular docking screenings and exhibited antimicrobial and antioxidant activities (Flefel et al., 2018). Similarly, microwave-assisted synthesis of 4H-pyran derivatives highlighted their anticancer activity against various human cancer cell lines (Hadiyal et al., 2020).